1,9-Dicyclohexylnonan-5-one

• CAS No.: 62221-39-0
• Molecular Formula: C21H38O
• Molecular Weight: 306.5 g/mol
• IUPAC Name: 1,9-dicyclohexylnonan-5-one
• InChI: InChI=1S/C21H38O/c22-21(17-9-7-15-19-11-3-1-4-12-19)18-10-8-16-20-13-5-2-6-14-20/h19-20H,1-18H2
• InChI Key: FTUUEUHLQVHFPU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCCCC(=O)CCCCC2CCCCC2

Description

1,9-Dicyclohexylnonan-5-one is a symmetrical ketone featuring two cyclohexyl groups at the terminal positions (C1 and C9) and a ketone moiety at the central carbon (C5). Its structure imparts significant steric bulk and lipophilicity, distinguishing it from analogs with aromatic or heteroaromatic substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,9-Dicyclohexylnonan-5-one can be synthesized through several methods. One common approach involves the reaction of cyclohexylmagnesium bromide with 5-nonanone. The reaction is typically carried out in an anhydrous ether solvent under an inert atmosphere to prevent moisture from interfering with the Grignard reagent. The reaction mixture is then quenched with water and acidified to yield the desired ketone.

Industrial Production Methods

Industrial production of 1,9-dicyclohexylnonan-5-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

1,9-Dicyclohexylnonan-5-one undergoes various chemical reactions, including:

Oxidation: The ketone group can be oxidized to form carboxylic acids using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The ketone can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The cyclohexyl groups can undergo substitution reactions with halogens or other electrophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a catalyst like iron(III) chloride.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated cyclohexyl derivatives.

Scientific Research Applications

1,9-Dicyclohexylnonan-5-one has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,9-dicyclohexylnonan-5-one involves its interaction with molecular targets such as enzymes and receptors. The ketone group can form hydrogen bonds and other interactions with active sites of enzymes, potentially inhibiting or modulating their activity. The cyclohexyl groups contribute to the compound’s hydrophobic interactions with lipid membranes and other hydrophobic regions in biological systems.

Comparison with Similar Compounds

Structural Differences :

• 1,9-Dicyclohexylnonan-5-one lacks conjugated double bonds and heteroaryl groups, whereas 1,9-diheteroarylnona-1,3,6,8-tetraen-5-ones (e.g., imidazole-derived analogs) feature a fully conjugated tetraene system and heteroaryl termini (e.g., chloroethyl, isopropyl) .

Physicochemical Properties :

• Diheteroaryl compounds exist as yellow solids, deep brown solids, or oils, with distinct UV-Vis absorption due to conjugation .
• The cyclohexyl analog’s lack of conjugation may result in higher thermal stability and a crystalline solid state, though experimental data are needed for confirmation.

Comparison with 1,9-Bis(pyrazolonyl)nonanediones

Structural Differences :

• 1,9-Bis(1′-phenyl-3′-methyl-5′-oxopyrazol-4′-yl)nonanedione (H₂A) contains pyrazolone moieties, enabling β-diketone-like metal chelation .
• In contrast, 1,9-dicyclohexylnonan-5-one lacks chelating groups, rendering it ineffective for metal ion extraction.

Chemical Reactivity :

• Pyrazolone-based compounds form stable complexes with La(III) via synergistic ligands (e.g., 1,10-phenanthroline), with extraction constants log K = 3.40–3.60 .
• The cyclohexyl analog’s ketone group is less electrophilic due to steric shielding, limiting coordination chemistry.

Comparative Analysis Table

Property	1,9-Dicyclohexylnonan-5-one	1,9-Diheteroarylnona-1,3,6,8-tetraen-5-ones	1,9-Bis(pyrazolonyl)nonanediones
Key Substituents	Cyclohexyl groups	Heteroaryl (imidazole derivatives)	Pyrazolone rings
Conjugation	None	Extensive tetraene system	Limited (localized enol-keto tautomerism)
Synthesis Yield	Not reported	42–72%	Not explicitly stated
Characterization	Expected cyclohexyl NMR signals	NMR/IR/HR-MS confirmed conjugation	NMR/IR/DTA-TG for chelate complexes
Reactivity	Sterically hindered ketone	Reactive dienes for cycloadditions	Strong metal chelation
Applications	Organic solvents, materials science	Drug candidates	Lanthanide/actinide extraction